Lactones
Lactones are a class of cyclic esters derived from beta-hydroxy acids and play significant roles in various fields including pharmaceuticals, cosmetics, and food additives. These compounds exhibit unique properties such as antioxidant, antimicrobial, and anti-inflammatory activities. In pharmaceutical applications, lactones can serve as active ingredients due to their structural diversity and biological potential. For example, they are used in the treatment of inflammatory diseases and skin conditions. Additionally, certain lactones have been found effective for enhancing skin hydration and elasticity, making them valuable in cosmetic formulations. Moreover, some lactones possess flavoring properties and are utilized in food additives to improve taste profiles. Overall, lactones offer a range of benefits across different industries, thanks to their versatile chemical structure and biological activities.
Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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